Cas no 13544-79-1 (Butanoic acid, 2-hydroxy-, butyl ester)

• Product Name: Butanoic acid, 2-hydroxy-, butyl ester
• CAS No: 13544-79-1
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• CID: 1243803
• Update Time: 2024-08-05

Butanoic acid, 2-hydroxy-, butyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-hydroxy-, butyl ester

• Inchi： 1S/C8H16O3/c1-3-5-6-11-8(10)7(9)4-2/h7,9H,3-6H2,1-2H3
• InChI Key： YFFBWGUXPFAXRS-UHFFFAOYSA-N
• SMILES： C(OCCCC)(=O)C(O)CC

Computed Properties

• Exact Mass: 160.10998

Experimental Properties

• Density: 0.957 g/cm3(Temp: 21 °C)
• Boiling Point: 84-87 °C(Press: 9 Torr)
• PSA: 46.53
• pka: 13.06±0.20(Predicted)